Cas no 1566719-57-0 (2-acetamidohept-5-ynoic acid)

• Product Name: 2-acetamidohept-5-ynoic acid
• CAS No: 1566719-57-0
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5918389
• PubChem ID: 104807952
• Update Time: 2025-07-29

2-acetamidohept-5-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamidohept-5-ynoic acid
• 1566719-57-0
• EN300-1297874

• Inchi： 1S/C9H13NO3/c1-3-4-5-6-8(9(12)13)10-7(2)11/h8H,5-6H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： ZGHRXLXXRVCFEK-UHFFFAOYSA-N
• SMILES： OC(C(CCC#CC)NC(C)=O)=O

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes